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Compound of Interest

Compound Name:
1,2-Phenylenediamine

dihydrochloride

Cat. No.: B147417 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,2-Phenylenediamine dihydrochloride. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and

compliant use of this chemical.

Chemical and Physical Properties
Property Value

Synonyms
o-Phenylenediamine dihydrochloride, 1,2-

Benzenediamine dihydrochloride

CAS Number 615-28-1

Molecular Formula C₆H₈N₂ · 2HCl

Molecular Weight 181.06 g/mol [1]

Appearance Brownish-yellow crystals[1]

Melting Point 258°C (496.4°F)[2]

Solubility Slightly soluble in water.[1][3]

Hazard Identification and GHS Classification
1,2-Phenylenediamine dihydrochloride is classified as a hazardous chemical.[4]
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Acute Toxicity: Toxic if swallowed (Category 3), Harmful in contact with skin (Category 4),

and Harmful if inhaled (Category 4).[4]

Skin and Eye Irritation: Causes serious eye irritation (Category 2) and may cause an allergic

skin reaction (Category 1).[4]

Long-Term Health Effects: Suspected of causing genetic defects (Category 2) and cancer

(Category 2).[4]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4] A face shield may be required for

splash hazards.[5]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4] Immediately

change contaminated clothing.[6]

Respiratory Protection

Use only under a chemical fume hood.[4] If dust

is generated, a NIOSH/MSHA or European

Standard EN 149 approved respirator is

required.[7]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:
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Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[4]

Avoid the formation of dust.[4]

2. Handling the Chemical:

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[4]

Avoid contact with eyes, skin, and clothing.[7]

Keep the container tightly closed when not in use.[7]

3. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[7]

Keep the container tightly closed.[2]

Store locked up.[6]

4. In Case of a Spill:

For solids, isolate the spill area for at least 25 meters (75 feet).[3]

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the material to avoid generating dust and place it into a suitable, labeled

disposal container.

Clean the spill area thoroughly.
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Emergency First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation develops.[4][7]

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[7]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4]

Disposal must be in accordance with local, regional, and national hazardous waste

regulations.[4]

Do not allow the chemical to enter drains or water courses.[4]

Dispose of the contents and container to an approved waste disposal plant.[6]
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Workflow for Safe Handling of 1,2-
Phenylenediamine Dihydrochloride
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Caption: Safe handling workflow for 1,2-Phenylenediamine dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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